Cas no 1270378-95-4 (4-amino-4-(2,3,4-trifluorophenyl)butanoic acid)

• Product Name: 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid
• CAS No: 1270378-95-4
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6559633
• PubChem ID: 83810031
• Update Time: 2025-08-03

4-amino-4-(2,3,4-trifluorophenyl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid
• 1270378-95-4
• EN300-1857020

• Inchi： 1S/C10H10F3NO2/c11-6-2-1-5(9(12)10(6)13)7(14)3-4-8(15)16/h1-2,7H,3-4,14H2,(H,15,16)
• InChI Key： WZMFRHQWEHXQDP-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=CC=1C(CCC(=O)O)N)F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 63.3Ų

Additional information on 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid

4-Amino-4-(2,3,4-Trifluorophenyl)Butanoic Acid: A Comprehensive Overview

The compound 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid (CAS No. 1270378-95-4) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug discovery. The molecule consists of a butanoic acid backbone with an amino group and a trifluorophenyl substituent, making it a versatile compound for various chemical modifications and biological studies.

Recent studies have highlighted the importance of trifluorophenyl groups in enhancing the pharmacokinetic properties of drugs. The presence of three fluorine atoms in the phenyl ring of 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid contributes to its high lipophilicity and stability. These properties are crucial for designing drugs with improved bioavailability and reduced metabolic liabilities. Researchers have explored the use of this compound as a building block for synthesizing bioactive molecules targeting various therapeutic areas.

One of the most promising applications of 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid is in the development of peptide-based drugs. The amino group in the molecule allows for easy conjugation with other amino acids or peptide chains, enabling the creation of complex structures with desired biological activities. For instance, this compound has been used in the synthesis of peptide inhibitors for enzyme targets, demonstrating its utility in medicinal chemistry.

Moreover, the trifluorophenyl substituent in 1270378-95-4 has been shown to enhance the binding affinity of the molecule to certain receptors. This makes it a valuable tool in studying receptor-ligand interactions and developing selective agonists or antagonists. Recent advancements in computational chemistry have further facilitated the design of derivatives of this compound with optimized pharmacological profiles.

In addition to its pharmacological applications, 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid has also been utilized in materials science. Its unique structure allows for the formation of self-assembled monolayers and other nanostructured materials with potential applications in sensors and drug delivery systems. The combination of its chemical stability and functional groups makes it a versatile material for advanced technological applications.

The synthesis of 1270378-95-4 involves a multi-step process that includes nucleophilic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and industrial-scale production. The development of efficient synthetic routes has been a key focus area for chemists working with this compound.

From an environmental perspective, understanding the degradation pathways of 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid is essential for assessing its ecological impact. Studies have shown that this compound undergoes biodegradation under specific conditions, though its fluorinated substituents may influence its persistence in natural environments. Regulatory agencies continue to monitor such compounds to ensure their safe use and disposal.

In conclusion, 1270378-95-4, or 4-amino-4-(2,3,4-trifluorophenyl)butanoic acid, stands out as a critical molecule with diverse applications across multiple scientific disciplines. Its unique chemical properties make it an invaluable tool for researchers in drug discovery, materials science, and environmental chemistry. As ongoing research continues to uncover new uses and optimizations for this compound, its role in advancing scientific knowledge will undoubtedly grow.